Cas no 126840-22-0 (1-Pentanol-d11)

• Product Name: 1-Pentanol-d11
• CAS No: 126840-22-0
• MF: C₅H₁₂O
• MW: 99.2159605026245
• MDL: MFCD00145002
• CID: 138156
• PubChem ID: 16213511
• Update Time: 2025-04-19

1-Pentanol-d11 Chemical and Physical Properties

Names and Identifiers

• 1-Pentan-d11-ol
• 1-Pentanol-d11
• (2H11)pentan-1-ol
• N-PENTANOL (D11)
• pentyl-d11alcohol
• N-PENTYL-D11 ALCOHOL
• 1-PENTAN-D11-OL, 98 ATOM % D
• 126840-22-0
• (?H??)pentan-1-ol
• 1-Pentan-1,1,2,2,3,3,4,4,5,5,5-d11-ol
• DTXSID70584004
• (~2~H_11_)Pentan-1-ol
• D99214
• 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentan-1-ol
• AKOS015910675
• J-005441
• 1-Pentan-1,1,2,2,3,3,4,4,5,5,5-d11-ol (9CI, ACI); 1-Pentan-d11-ol; 1-Pentanol-d11; n-Pentyl-d11 alcohol

• MDL： MFCD00145002
• Inchi： 1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2
• InChI Key： AMQJEAYHLZJPGS-GILSBCIXSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 110.2268
• Monoisotopic Mass: 99.157859207g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 19.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: 。
• Density: 0.913 g/mL at 25 °C
• Melting Point: −78 °C(lit.)
• Boiling Point: 136-138 °C(lit.)
• Flash Point: 120 °F
• Refractive Index: n20/D 1.409(lit.)
• PSA: 20.23
• LogP: 1.16890
• Solubility: 。

1-Pentanol-d11 Security Information

• Hazardous Material transportation number：UN 1105 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols